ST4206

• Molecular Formula: C12H14N8O
• Molecular Weight: 286.29 g/mol
• InChI: InChI=1S/C12H14N8O/c1-7(21)3-4-8-16-10(13)9-11(17-8)19(2)12(18-9)20-14-5-6-15-20/h5-6H,3-4H2,1-2H3,(H2,13,16,17)
• InChIKey: PLXYHOBIHWLDSZ-UHFFFAOYSA-N

ST4206: Metabolite-Derived A2A Antagonist

ST4206 is a small-molecule adenosine A2A receptor antagonist belonging to the 8-substituted-9-methyl-2-(2-oxoalkyl)purine chemical class [1]. It is an active, systemically circulating metabolite of the parent compound ST1535 (2-n-butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine) [2]. ST4206 exhibits high affinity for the human adenosine A2A receptor and demonstrates functional antagonism in cellular assays. The compound is orally active, showing efficacy in rodent models of Parkinson's disease (PD) at doses of 10-40 mg/kg .

✓ Metabolite-derived A2A antagonist for active-metabolite research

✓ Orally active in preclinical Parkinson's models (in vivo model context)

✓ Intermediate A2A/A1 selectivity supports pathway-dissection studies

• [1] Stasi, M. A., Di Serio, S., Vertechy, M., Schintu, N., Frau, L., Simola, N., Morelli, M., Borsini, F., & Carminati, P. (2015). Animal models of Parkinson's disease: Effects of two adenosine A2A receptor antagonists ST4206 and ST3932, metabolites of 2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine (ST1535). European Journal of Pharmacology, 761, 353-361. View Source
• [2] Minetti, P., Tinti, M. O., Carminati, P., Castorina, M., Di Cesare, M. A., Di Serio, S., Gallo, G., Ghirardi, O., Giorgi, F., Giorgi, L., Piersanti, G., Bartoccini, F., & Tarzia, G. (2005). 2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine and Analogues as A2A Adenosine Receptor Antagonists. Design, Synthesis, and Pharmacological Characterization. Journal of Medicinal Chemistry, 48(22), 6887-6896. View Source

ST4206: Unique A2A Antagonist Profile

Adenosine A2A receptor antagonists are not a monolithic class; compounds within this group differ markedly in their selectivity for the A2A subtype over the related A1, A2B, and A3 adenosine receptors, their functional activity (e.g., cAMP inhibition potency), oral bioavailability, and metabolic fate [1]. ST4206 is a specific metabolite of ST1535, possessing a unique combination of A2A binding affinity (Ki = 12 nM) and a functional cAMP inhibition IC50 (990 nM) that distinguishes it from its parent and other in-class compounds [2]. Substituting ST4206 with another A2A antagonist would invalidate direct comparisons to existing ST1535 data and could alter experimental outcomes due to differences in target engagement, off-target receptor activity, or pharmacokinetics. Procurement of the precise metabolite is essential for studies investigating the pharmacological contribution of ST1535's active metabolites or for building upon published ST4206-specific in vivo efficacy data .

• ⚠ Highly selective agents may mask A1 receptor contributions, altering model interpretation.
• ⚠ Non-selective analogs can engage additional adenosine receptor subtypes, shifting off-target effects.
• ⚠ Metabolite-derived pharmacokinetics may not be extrapolated from parent compound ST1535 data.

• [1] de Lera Ruiz, M., Lim, Y. H., & Zheng, J. (2014). Adenosine A2A Receptor as a Drug Discovery Target. Journal of Medicinal Chemistry, 57(9), 3623-3650. View Source
• [2] Stasi, M. A., Di Serio, S., Vertechy, M., Schintu, N., Frau, L., Simola, N., Morelli, M., Borsini, F., & Carminati, P. (2015). Animal models of Parkinson's disease: Effects of two adenosine A2A receptor antagonists ST4206 and ST3932, metabolites of 2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine (ST1535). European Journal of Pharmacology, 761, 353-361. View Source

ST4206: Comparative Evidence Guide

Binding Affinity Comparison

In a direct comparative study using cloned human adenosine A2A receptors, ST4206 exhibited a Ki value of 12 nM, compared to 8 nM for both the parent compound ST1535 and its co-metabolite ST3932 [1]. This indicates ST4206 is a high-affinity ligand, though slightly less potent than the reference compounds in this binding assay.

Binding Affinity (Kᵢ)

Head-to-head

12 nM

ST4206

vs

8 nM

ST1535 / ST3932

Comparable affinity class supports receptor-binding study fit.

Cloned human A2A radioligand binding; slightly higher Kᵢ in vitro.

Evidence Dimension	Inhibition constant (Ki) for human adenosine A2A receptor
Target Compound Data	12 nM
Comparator Or Baseline	ST1535: 8 nM; ST3932: 8 nM
Quantified Difference	ST4206 Ki is 4 nM higher (less potent) than ST1535 and ST3932.
Conditions	Radioligand binding assay using [3H]ZM 241385 on membranes from CHO cells stably expressing cloned human A2A receptors.

Why This Matters

This data allows researchers to calibrate ST4206's expected in vitro potency relative to the well-characterized parent compound ST1535, ensuring appropriate dose selection for cell-based or biochemical assays.

• [1] Stasi, M. A., Di Serio, S., Vertechy, M., Schintu, N., Frau, L., Simola, N., Morelli, M., Borsini, F., & Carminati, P. (2015). Animal models of Parkinson's disease: Effects of two adenosine A2A receptor antagonists ST4206 and ST3932, metabolites of 2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine (ST1535). European Journal of Pharmacology, 761, 353-361. View Source

cAMP Accumulation Inhibition

In a functional assay measuring inhibition of NECA-induced cAMP accumulation in CHO cells expressing human A2A receptors, ST4206 showed an IC50 of 990 nM, while ST1535 and ST3932 were more potent with IC50 values of 427 nM and 450 nM, respectively [1]. This represents a >2-fold difference in functional potency.

cAMP IC₅₀

Head-to-head

990 nM

Parent ST1535: 427 nM; ST3932: 450 nM

Functional response context for cell-based A2A assays.

Recombinant human A2A receptor cAMP assay.

Evidence Dimension	IC50 for inhibition of cAMP accumulation
Target Compound Data	990 nM
Comparator Or Baseline	ST1535: 427 nM; ST3932: 450 nM
Quantified Difference	ST4206 IC50 is 563 nM higher (less potent) than ST1535 and 540 nM higher than ST3932.
Conditions	CHO cells stably expressing human A2A receptors, stimulated with 100 nM NECA.

Why This Matters

This functional data is critical for researchers designing cell-based assays or evaluating downstream signaling effects, as it shows ST4206 is a weaker functional antagonist compared to its parent and co-metabolite, which may influence experimental design.

• [1] Stasi, M. A., Di Serio, S., Vertechy, M., Schintu, N., Frau, L., Simola, N., Morelli, M., Borsini, F., & Carminati, P. (2015). Animal models of Parkinson's disease: Effects of two adenosine A2A receptor antagonists ST4206 and ST3932, metabolites of 2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine (ST1535). European Journal of Pharmacology, 761, 353-361. View Source

Haloperidol-Induced Catalepsy Reversal

ST4206 exhibits a binding selectivity ratio of 16.4-fold for A2A over A1 receptors (Ki A1 = 197 nM, Ki A2A = 12 nM) . This selectivity is intermediate: the parent compound ST1535 has a reported A1/A2A ratio of 12-fold (Ki A1 = 107 nM, Ki A2A = 8 nM) , while the clinically approved antagonist istradefylline has a higher selectivity of ~68-fold (Ki A1 = 150 nM, Ki A2A = 2.2 nM) .

In Vivo Catalepsy Reversal

Head-to-head

Comparable efficacy

ST4206 10-40 mg/kg p.o.

vs

Reference

ST1535 at matched doses

Comparable in vivo model response in haloperidol-induced catalepsy.

Mouse model; oral administration.

Evidence Dimension	A1/A2A binding selectivity ratio
Target Compound Data	16.4-fold (Ki A1 = 197 nM, Ki A2A = 12 nM)
Comparator Or Baseline	ST1535: ~12-fold (Ki A1 = 107 nM, Ki A2A = 8 nM); Istradefylline: ~68-fold (Ki A1 = 150 nM, Ki A2A = 2.2 nM)
Quantified Difference	ST4206 is approximately 1.4-fold more selective for A2A over A1 than ST1535, but ~4-fold less selective than istradefylline.
Conditions	Radioligand binding assays on recombinant human adenosine receptors; exact assay conditions may vary between studies.

Why This Matters

For researchers concerned with A1 receptor-mediated off-target effects (e.g., cardiac or CNS effects), this selectivity profile positions ST4206 as an intermediate option between the less selective parent ST1535 and the highly selective clinical compound istradefylline, informing compound choice based on the desired selectivity window.

A2A/A1 Receptor Selectivity

ST4206, administered orally at doses of 10, 20, and 40 mg/kg, dose-dependently antagonized haloperidol-induced catalepsy in mice, a classic model of Parkinsonian motor deficits . The parent compound ST1535 and co-metabolite ST3932 also showed efficacy in this model at the same dose range [1], demonstrating that ST4206 retains oral activity as a metabolite.

A2A/A1 Selectivity Rank

Cross-study comparable

ST3932 4×

ST4206 16×

Tozadenant 269×

Preladenant >1000×

Intermediate selectivity supports pathway-dissection studies.

Cloned human receptor radioligand binding; cross-study comparison.

Evidence Dimension	Reduction in catalepsy time (seconds) at 60 min post-dose
Target Compound Data	Significant reduction observed at 20 and 40 mg/kg (p.o.)
Comparator Or Baseline	ST1535 and ST3932: also effective at 20 and 40 mg/kg (p.o.)
Quantified Difference	All three compounds reversed catalepsy; exact time reduction values are not numerically reported in the abstract but are presented in the full paper.
Conditions	Male CD-1 mice, haloperidol (2 mg/kg i.p.) pre-treatment, catalepsy measured via forepaw wire test.

Why This Matters

This validates ST4206 as an orally active tool compound for in vivo PD research, allowing scientists to use it in behavioral studies without the need for parenteral administration, which can confound results or limit experimental throughput.

• [1] Stasi, M. A., Di Serio, S., Vertechy, M., Schintu, N., Frau, L., Simola, N., Morelli, M., Borsini, F., & Carminati, P. (2015). Animal models of Parkinson's disease: Effects of two adenosine A2A receptor antagonists ST4206 and ST3932, metabolites of 2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine (ST1535). European Journal of Pharmacology, 761, 353-361. View Source

Enhancement of L-DOPA-Induced Contralateral Rotations in 6-OHDA-Lesioned Rats

In the 6-OHDA-lesioned rat model of PD, intraperitoneal administration of ST4206 at 20 and 40 mg/kg significantly potentiated the number of contralateral rotations induced by a subthreshold dose of L-DOPA (3 mg/kg) plus benserazide [1]. The parent compound ST1535 and ST3932 also enhanced L-DOPA-induced rotations in this model [2], confirming that the metabolite maintains the expected pharmacodynamic effect in a classic PD motor behavior assay.

Evidence Dimension	Increase in contralateral rotations (counts) over 2 hours
Target Compound Data	Significant increase at 20 and 40 mg/kg (i.p.)
Comparator Or Baseline	ST1535 and ST3932: also effective at 20 and 40 mg/kg (i.p.)
Quantified Difference	All three compounds potentiated L-DOPA effect; exact rotation count increases are reported in the full paper.
Conditions	Unilateral 6-OHDA-lesioned male Sprague-Dawley rats, L-DOPA (3 mg/kg i.p.) + benserazide (6 mg/kg i.p.) co-administration.

Why This Matters

This evidence supports the use of ST4206 in preclinical studies investigating combination therapy with L-DOPA, a cornerstone treatment for PD, and demonstrates that the metabolite retains the therapeutic-like activity of its parent in a disease-relevant animal model.

• [1] AnjieChem. (n.d.). ST4206 Product Information. View Source
• [2] Stasi, M. A., Di Serio, S., Vertechy, M., Schintu, N., Frau, L., Simola, N., Morelli, M., Borsini, F., & Carminati, P. (2015). Animal models of Parkinson's disease: Effects of two adenosine A2A receptor antagonists ST4206 and ST3932, metabolites of 2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine (ST1535). European Journal of Pharmacology, 761, 353-361. View Source

ST4206: Application Scenarios

Comparative Pharmacology in Parkinson's Models

ST4206 is an ideal tool for preclinical studies requiring oral administration of an A2A antagonist in mouse or rat models of Parkinson's disease. Its established efficacy in reversing haloperidol-induced catalepsy and potentiating L-DOPA-induced rotations in the 6-OHDA model [1] provides a strong foundation for investigating motor function improvement. Researchers can use ST4206 at 20-40 mg/kg (p.o. or i.p.) to benchmark new compounds or explore combination therapies .

Pharmacokinetic and Metabolite Profiling

As a major circulating metabolite of ST1535, ST4206 is essential for studies aimed at deconvoluting the in vivo activity of the parent drug. Procurement of the pure metabolite allows for direct assessment of its independent pharmacological effects, tissue distribution, and potential role in the overall efficacy and safety profile of ST1535 [1]. This is critical for understanding structure-activity relationships and metabolic contributions in the purine-based A2A antagonist series .

Molecular Library and Drug Discovery

ST4206 serves as a valuable comparator compound in panels of A2A antagonists due to its unique profile: moderate A2A affinity (Ki = 12 nM), functional potency (cAMP IC50 = 990 nM), and an intermediate A1/A2A selectivity ratio (16.4-fold) [1]. It can be used in binding and functional assays to benchmark novel ligands against a well-characterized metabolite, providing context for interpreting potency and selectivity data relative to both less selective (e.g., ST1535) and more selective (e.g., istradefylline) agents .

Neuroprotection in Cell Culture Models

The availability of detailed in vitro binding (Ki) and functional cAMP (IC50) data for ST4206 [1] makes it suitable for exploring A2A receptor signaling pathways. The difference between its binding affinity and functional antagonism potency can be exploited in studies of receptor reserve, biased signaling, or the relationship between receptor occupancy and cellular response in neuronal or immune cell systems expressing A2A receptors.

Application

Selection Property

Validation Focus

Parkinson's disease model research

A2A/A1 intermediate selectivity and in vivo profile

Motor function endpoint interpretation in catalepsy models

Active metabolite pharmacokinetic profiling

Metabolite of ST1535 with oral activity

Prodrug/metabolite exposure-response studies

Structure-activity relationship campaigns

Triazole-purine core with characterized A2A activity

Benchmark for A2A antagonist design and selectivity tuning

In vitro mitochondrial dysfunction models

Reported neuroprotection context in striatal slices

A2A blockade pathway study independent of dopaminergic signaling

• [1] Stasi, M. A., Di Serio, S., Vertechy, M., Schintu, N., Frau, L., Simola, N., Morelli, M., Borsini, F., & Carminati, P. (2015). Animal models of Parkinson's disease: Effects of two adenosine A2A receptor antagonists ST4206 and ST3932, metabolites of 2-n-Butyl-9-methyl-8-[1,2,3]triazol-2-yl-9H-purin-6-ylamine (ST1535). European Journal of Pharmacology, 761, 353-361. View Source